Cas no 59468-85-8 (4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl-)

4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl- structure
59468-85-8 structure
Product Name:4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl-
CAS No:59468-85-8
MF:C18H13ClFN3O
MW:341.766726255417
CID:373855

4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl-
    • 4-Hydroxy Midazolam
    • 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepin-4-ol
    • 4-hydroxy-MDZ
    • 4-OH-Mdz
    • 8-chloro-(2-fluoro-phenyl)-1-methyl-4H-benzo[f]imidazo[1,5-a][1,4]diazepin-4-ol
    • 8-Chloro-6-(2-fluorophenyl)-4-hydroxy-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine
    • 8-Chloro-6-(2-fluorophenyl)-4-hydroxy-4H-imidazo[1,5a][1,4]bezodiazepine
    • ALPHA-HYDROXYMIDAZOLAM UNLABELED 100 UG
    • ML IN METHANOL

Computed Properties

  • Exact Mass: 341.07300
  • Monoisotopic Mass: 341.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2

Experimental Properties

  • Density: 1.44
  • Melting Point: 186-187 °C
  • Boiling Point: 550.6°C at 760 mmHg
  • Flash Point: 286.8°C
  • Refractive Index: 1.688
  • PSA: 50.41000
  • LogP: 3.25070

4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl- Security Information

  • WGK Germany:3
  • Storage Condition:2-8°C

4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl- Pricemore >>

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4H-Imidazo[1,5-a][1,4]benzodiazepin-4-ol,8-chloro-6-(2-fluorophenyl)-1-methyl- Production Method

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